N-(2-cyclopropylphenyl)-3-methoxybenzamide

• IUPAC Name: N-(2-cyclopropylphenyl)-3-methoxybenzamide
• InChI: InChI=1S/C17H17NO2/c1-20-14-6-4-5-13(11-14)17(19)18-16-8-3-2-7-15(16)12-9-10-12/h2-8,11-12H,9-10H2,1H3,(H,18,19)
• InChI Key: YPOHIKWVDVZYGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C3CC3
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

N-(2-cyclopropylphenyl)-3-methoxybenzamide, commonly known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. GABA is the primary inhibitory neurotransmitter in the central nervous system, and the inhibition of GABA transaminase leads to an increase in GABA levels, which can have a variety of therapeutic effects.

Mechanism of Action

CPP-115 works by inhibiting the enzyme N-(2-cyclopropylphenyl)-3-methoxybenzamide transaminase, which is responsible for breaking down N-(2-cyclopropylphenyl)-3-methoxybenzamide in the brain. By inhibiting this enzyme, CPP-115 increases N-(2-cyclopropylphenyl)-3-methoxybenzamide levels, which can have a variety of therapeutic effects.
Biochemical and Physiological Effects:
The increase in N-(2-cyclopropylphenyl)-3-methoxybenzamide levels caused by CPP-115 can have a variety of effects on the brain and body. N-(2-cyclopropylphenyl)-3-methoxybenzamide is the primary inhibitory neurotransmitter in the central nervous system, and an increase in N-(2-cyclopropylphenyl)-3-methoxybenzamide levels can lead to a reduction in neuronal excitability, which can have anticonvulsant, anxiolytic, and sedative effects.

Advantages and Limitations for Lab Experiments

CPP-115 has several advantages for use in laboratory experiments. It is a highly selective inhibitor of N-(2-cyclopropylphenyl)-3-methoxybenzamide transaminase, which makes it a useful tool for studying the role of N-(2-cyclopropylphenyl)-3-methoxybenzamide in the brain. However, it is important to note that CPP-115 is not a perfect inhibitor, and there may be other factors that contribute to its effects.

Future Directions

There are several potential future directions for research on CPP-115. One area of interest is the development of new drugs that target N-(2-cyclopropylphenyl)-3-methoxybenzamide transaminase, which could have therapeutic applications for a variety of neurological disorders. Additionally, further research is needed to fully understand the effects of CPP-115 on the brain and body, and to develop more effective treatments for neurological disorders.

Synthesis Methods

CPP-115 can be synthesized using a variety of methods, including the reaction of 2-cyclopropylphenylamine with 3-methoxybenzoyl chloride in the presence of a base, or the reaction of 2-cyclopropylphenylamine with 3-methoxybenzoyl isothiocyanate in the presence of a base.

Scientific Research Applications

CPP-115 has been studied extensively for its potential therapeutic applications. It has been shown to have anticonvulsant effects in animal models of epilepsy, and has been studied as a potential treatment for other neurological disorders such as anxiety, depression, and addiction.